BENGHE Foundational & Exploratory

Check Availability & Pricing

(E)-2-Octenal chemical and physical properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Octenal

Cat. No.: B3028649

An In-depth Technical Guide to (E)-2-Octenal: Chemical and Physical Properties for
Researchers and Drug Development Professionals

Abstract

(E)-2-Octenal is an a,B-unsaturated aldehyde recognized for its distinct green, fatty, and
cucumber-like aroma.[1][2][3] It is a naturally occurring volatile organic compound found in
various plants and insects and is utilized as a flavoring and fragrance agent.[1][3][4][5] Beyond
its sensory characteristics, (E)-2-Octenal exhibits notable biological activities, including
antifungal and antibacterial properties, making it a subject of interest for research in food
science, agriculture, and drug development.[1][6][7] This technical guide provides a
comprehensive overview of the core chemical and physical properties of (E)-2-Octenal,
detailed experimental protocols, and a summary of its biological significance, tailored for
scientific and professional audiences.

Chemical and Physical Properties

(E)-2-Octenal is a colorless to slightly yellow liquid at room temperature.[8][9][10] Its chemical
identity and key physical properties are summarized below.

Table 1: General Chemical Information for (E)-2-Octenal
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Identifier Value Source
IUPAC Name (E)-oct-2-enal [1]
Synonyms trans-2-Octenal, (E)-Oct-2- (]
enal, trans-2-Octen-1-al
CAS Number 2548-87-0 [1][10][12]
Molecular Formula CsH140 [1][10][12]
Molecular Weight 126.20 g/mol [1][12]
Canonical SMILES CCcccc/c=C/Cc=0 [10]

Table 2: Physical and Chemical Properties of (E)-2-Octenal
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Property Value Conditions Source

Colorless to slightly
) o yellow liquid with a )

Physical Description o Ambient [L1[3][8][10]
distinct green-leafy
odor.

Density 0.835 - 0.846 g/mL at 25 °C [1][8][13]

Boiling Point 84 - 86 °C at 19 mmHg [8][10][13]

Melting Point 3.5 °C (estimate) [10][13]

_ 68.33 - 71 °C (155 -

Flash Point TCC [41[14]
159.8 °F)

Vapor Pressure 0.55 - 0.59 mmHg at 25 °C [1114]

Refractive Index 1.449 - 1.455 at 20 °C [1112]14]
Slightly soluble to not
miscible in water.

Solubility Soluble in alcohol, [L][8][9][10]
fixed oils, and most
organic solvents.

LogP (o/w) 2.32-281 [10][11][15]

Stability Air and light sensitive.  [10][13]

Spectral Information

Detailed spectral data is crucial for the identification and characterization of (E)-2-Octenal.
Mass spectrometry (electron ionization) and gas chromatography data are available through
public databases such as the NIST WebBook.[12][16] Libraries like the Wiley Registry of Mass
Spectral Data, KnowltAll IR/Raman Spectral Libraries, and the Sigma-Aldrich Library of ATR-
IR/FT-IR/NMR Spectra also contain reference spectra for this compound.[17]

Experimental Protocols
Synthesis of (E)-2-Octenal via Aldol Condensation
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A common method for synthesizing a,B-unsaturated aldehydes like (E)-2-Octenal is through an
aldol condensation reaction. The following protocol is a generalized representation based on
established organic chemistry principles for this transformation.

Workflow for Aldol Condensation Synthesis

Reaction Setup

Hexanal +
(Starting Materials) Combine

Solvent (e.g., Ethanol) oom To
Base Catalyst
(e.g., NaOH solution)

Reaction & Quench Workup & Purification

Reaction Progress | Acidify to Quench | Neutralize _| Liquid-Liquid Extraction Dry Organic Layer | _Concentrate
(e.g., ag. HCl) (e.g., Ether/Water) (e.g., MgS04) Vacuum Distillation (E2zeninE]

Click to download full resolution via product page

Caption: General workflow for the synthesis of (E)-2-Octenal.

Methodology:

o Reaction Setup: In a reaction vessel, the starting aldehydes (e.g., hexanal and
acetaldehyde) are dissolved in a suitable solvent such as ethanol.

o Catalysis: A base catalyst, typically an aqueous solution of sodium hydroxide, is added
dropwise to the stirred solution, often under cooled conditions to control the reaction rate.

e Reaction: The mixture is stirred for a set period, allowing the aldol condensation and
subsequent dehydration to occur, forming the a,3-unsaturated aldehyde.

e Quenching: The reaction is stopped (quenched) by carefully neutralizing the base with a
dilute acid solution.
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o Extraction: The product is separated from the aqueous phase using liquid-liquid extraction
with an organic solvent like diethyl ether.

 Purification: The combined organic layers are dried over an anhydrous salt (e.g., magnesium
sulfate), filtered, and the solvent is removed. The crude product is then purified, typically by
vacuum distillation, to yield pure (E)-2-Octenal.[18]

Synthesis via Oxidation of an Enol Derivative

An alternative synthesis route involves the copper-catalyzed oxidation of an enol derivative.[9]
Methodology:

e Setup: In a nitrogen-filled glove box, a Schlenk tube is charged with dichloromethane, an
enol derivative (1.0 mmol), CuPFe(CH3CN)4 (0.05 mmol), di-tert-butyl ethylenediamine (0.05
mmol), and 4-dimethylaminopyridine (0.20 mmol).[9]

« Addition of Molecular Sieves: 100 mg of 4A molecular sieves are added, and the tube is
sealed.[9]

o Oxygenation: The atmosphere is replaced with oxygen at a constant pressure of 1
atmosphere.[9]

o Reaction: The mixture is stirred at room temperature for 1 hour.[9]

o Workup: The reaction is quenched with a 10% NaHSOa4 aqueous solution. The product is
extracted with dichloromethane, the organic layer is dried with anhydrous MgSOa4, filtered,
and concentrated under vacuum to yield (E)-2-Octenal.[9]

Biological Activity and Signaling

(E)-2-Octenal is not merely an aromatic compound; it possesses significant biological activities
that are of interest to drug development and agricultural science professionals.

Antimicrobial and Antifungal Activity

(E)-2-Octenal has demonstrated notable antibacterial and antifungal properties.[1][6][7] Its
mechanism of action is believed to involve the disruption of cellular membranes. As an q,3-
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unsaturated aldehyde, it can readily interact with biological nucleophiles, such as thiol groups
in proteins, potentially leading to enzyme inhibition and cellular dysfunction.

Studies suggest that 2-alkenals can cause significant perturbation of the lipid fraction of plasma
membranes, leading to increased permeability and leakage of cellular contents.[7] This
disruption of membrane integrity is a key component of its microbicidal effect. Furthermore,
recent research on a prochloraz-resistant strain of Penicillium italicum indicated that (E)-2-
octenal's antifungal activity involves damaging the function of mitochondria.[6]
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Caption: Proposed antimicrobial mechanisms of (E)-2-Octenal.

Role in Insect Chemical Defense

(E)-2-Octenal is a component of the defensive secretions of several heteropteran insect
species.[19] It acts as a repellent against predators, such as the praying mantis.[19] This
natural function highlights its potent biological activity and its role in interspecies signaling.

Safety and Handling

(E)-2-Octenal is classified as a combustible liquid and can cause skin and serious eye
irritation.[5][20] It may also cause respiratory irritation.[20]
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» Handling: Use in a well-ventilated area, avoiding inhalation of vapors and contact with skin
and eyes. Wear appropriate personal protective equipment (PPE), including gloves and
safety goggles.[5][14]

o Storage: Store in a cool, dry, well-ventilated place in a tightly closed container. Protect from
heat, light, and sources of ignition as it is air and light sensitive.[5][10][13]

o First Aid: In case of skin contact, wash with plenty of soap and water. For eye contact, rinse
cautiously with water for several minutes. If inhaled, move to fresh air. Seek medical
attention if irritation persists.[5][20]

Conclusion

(E)-2-Octenal is a multifaceted a,3-unsaturated aldehyde with well-defined chemical and
physical properties. While widely used for its sensory characteristics, its significant
antimicrobial and antifungal activities present compelling opportunities for further research in
drug development, food preservation, and as a potential alternative to conventional fungicides.
A thorough understanding of its synthesis, properties, and biological mechanisms is essential
for harnessing its full potential in various scientific and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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